6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid

• Molecular Formula: C11H8O4S
• Molecular Weight: 236.25 g/mol
• IUPAC Name: 6-methoxycarbonyl-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C11H8O4S/c1-15-11(14)7-3-2-6-4-9(10(12)13)16-8(6)5-7/h2-5H,1H3,(H,12,13)
• InChI Key: HVNHONGYUMRPKG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C=C(S2)C(=O)O

Description

6-(Methoxycarbonyl)benzo[b]thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H8O4S and its molecular weight is 236.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzo[b]thiophene-2,6-dicarboxylic acid dimethyl ester (139 mg, 0.56 mmol) in THF/MeOH (2/2 mL) was added 1 N NaOH (555 μL). After 5 h, the solution was diluted with CH2Cl2 and acidified with 5% citric acid. The combined organic fractions were dried, filtered, and concentrated to yield the desired acid, which was used without further purification. MS (EI): cal'd (MH+) 237.01, exp (MH+), 237.13.